Cas no 843614-92-6 (Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate)

• Product Name: Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate
• CAS No: 843614-92-6
• MF: C₁₈H₁₂BrF₃O₂
• MW: 397.185894966125
• CID: 1092956
• PubChem ID: 11383923
• Update Time: 2025-10-31

Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate
• 843614-92-6
• methyl2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate

• Inchi： 1S/C18H12BrF3O2/c1-18(22,17(23)24-2)15-14(20)8-12-9-4-3-5-13(19)10(9)6-7-11(12)16(15)21/h3-8H,1-2H3
• InChI Key： QATPZAYXVOENEN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CC1C(=C(C(=CC=12)F)C(C(=O)OC)(C)F)F

Computed Properties

• Exact Mass: 395.99728g/mol
• Monoisotopic Mass: 395.99728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate

Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate: A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate (CAS No. 843614-92-6) represents a novel compound with significant potential in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique pharmacophoric features and promising applications in drug discovery. The presence of both fluoro and bromo substituents in its aromatic backbone introduces a high degree of electronic and steric modulation, making it a valuable scaffold for developing next-generation therapeutic agents.

The molecular framework of Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate is built upon a phenanthrene core, which is a well-documented motif in medicinal chemistry due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. The introduction of fluorine atoms at the 1 and 3 positions enhances the compound's lipophilicity and metabolic stability, while the bromine substituent at the 8 position provides a handle for further chemical modifications via cross-coupling reactions. This dual substitution pattern makes the compound an attractive candidate for exploring structure-activity relationships (SAR) in various disease models.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are pivotal in many biological processes and often serve as druggable interfaces. The phenanthrene scaffold of Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate has shown promise in this context, as it can mimic the aromatic patches found in PPI interfaces. Preliminary computational studies have suggested that this compound can effectively disrupt key PPIs involved in cancer progression and inflammation by binding to hydrophobic pockets on target proteins.

The utility of fluorinated compounds in medicinal chemistry is well-established, with fluorine atoms being widely used to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of two fluorine atoms in Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate not only enhances its lipophilicity but also allows for fine-tuning of electronic effects through halogen bonding interactions. These features are particularly advantageous when designing molecules that need to interact with biological targets with high specificity and selectivity.

The synthesis of Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate involves a multi-step process that begins with the functionalization of a commercially available phenanthrene derivative. The bromination at the 8 position is achieved using standard electrophilic aromatic substitution techniques, followed by selective fluorination at the 1 and 3 positions via metal-catalyzed cross-coupling reactions. The final step involves esterification to introduce the propanoate moiety, which enhances solubility and bioavailability. This synthetic route highlights the compound's accessibility while maintaining high purity standards suitable for preclinical investigations.

The pharmacological profile of Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate has been preliminarily evaluated using both in vitro and in vivo models. Initial assays have demonstrated potent activity against several cancer cell lines, with IC50 values ranging from nanomolar to submicromolar concentrations. These results are particularly intriguing given the compound's ability to selectively inhibit key signaling pathways involved in tumor growth and metastasis without significant toxicity to normal cells. Further studies are underway to elucidate its mechanism of action and explore potential synergies with existing therapeutics.

The role of computational chemistry in optimizing the pharmacological properties of Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate cannot be overstated. Advanced molecular modeling techniques have been employed to predict binding affinities, identify key interaction residues on target proteins, and design analogs with improved potency and selectivity. These computational approaches have not only accelerated the drug discovery process but also provided valuable insights into the structural requirements for effective PPI inhibition. By integrating experimental data with computational predictions, researchers can iteratively refine molecular structures to achieve desired pharmacological outcomes.

In conclusion, Methyl 2-(8-bromo-1,3-difluorophenanthren-2-yl)-2-fluoropropanoate represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with high potential for clinical translation. Its unique combination of pharmacophoric features makes it an attractive scaffold for exploring new treatment strategies against cancer and inflammatory diseases. As research continues to uncover the full therapeutic potential of this compound, it is likely to play a significant role in shaping the future landscape of medicinal chemistry.